Cas no 2227740-57-8 (rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid
• CAS No: 2227740-57-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6518723
• PubChem ID: 165515472
• Update Time: 2025-07-29

rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid
• 2227740-57-8
• rac-2-[(1R,2S)-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentyl]acetic acid
• EN300-1525747

• Inchi： 1S/C27H30N2O5/c30-24(31)15-17-7-5-12-23(17)28-25(32)27(13-6-14-27)29-26(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23H,5-7,12-16H2,(H,28,32)(H,29,33)(H,30,31)/t17-,23+/m0/s1
• InChI Key： MZTKXLIKIQUQIR-GAJHUEQPSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H]1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid

Professional Introduction to rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic Acid (CAS No. 2227740-57-8)

Rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid, identified by its CAS number 2227740-57-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid is characterized by its complex arrangement of functional groups, which contributes to its unique chemical properties and potential biological functions. The presence of a cyclobutane ring fused with a cyclopentyl moiety, along with the incorporation of an amino group protected by a methoxycarbonyl (Moc) group, suggests that this compound may serve as a versatile intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid has been studied for its potential role in modulating various enzymatic and cellular processes. Its structural features make it a candidate for further exploration in drug discovery, particularly in the context of diseases where precise molecular intervention is required.

One of the most compelling aspects of this compound is its stereochemical complexity. The (1R,2S) configuration of the cyclobutane ring and the presence of multiple chiral centers contribute to its enantiomeric purity, which is crucial for pharmaceutical applications. The flourenylmethyl ester group not only provides stability to the molecule but also offers a handle for further chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs.

Recent studies have highlighted the importance of rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid in the development of inhibitors targeting enzymes involved in inflammation and pain pathways. Its ability to interact with biological targets at the molecular level makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies. Moreover, its structural similarity to known bioactive compounds suggests that it may exhibit synergistic effects when combined with other drugs.

The synthesis of rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic methodologies, including asymmetric catalysis and chiral resolution techniques. However, advances in synthetic chemistry have made it increasingly feasible to produce complex molecules like this one with high fidelity.

From a medicinal chemistry perspective, rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid represents a promising scaffold for drug development. Its unique structural features offer opportunities for designing molecules with improved pharmacokinetic properties and enhanced target specificity. Additionally, its versatility in chemical modification allows researchers to explore diverse structural analogs, which can be crucial for optimizing drug efficacy and minimizing side effects.

In conclusion, rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentylacetic acid (CAS No. 2227740-57-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure, stereochemical features, and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.